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Compound of Interest

Compound Name: 2-Methoxy-4,5-dimethylaniline

CAS No.: 18087-12-2

Cat. No.: B098992

Get Quote

Executive Summary
Compound: 2-Methoxy-4,5-dimethylaniline CAS: 18087-12-2 Synonyms: 4,5-Dimethyl-o-

anisidine; 4-Amino-5-methoxy-o-xylene Molecular Formula: C

H

NO[1][2]

The solubility profile of 2-Methoxy-4,5-dimethylaniline is a governing parameter for its

purification (crystallization), reactivity in nucleophilic substitutions, and bioavailability in early-

stage drug discovery. While specific mole-fraction solubility data for this isomer is often

proprietary or absent from open literature, this guide provides a standardized experimental and

theoretical framework for researchers to determine, model, and optimize its solubility in organic

solvents.[3]

This guide focuses on the Dynamic Laser Monitoring Method for rapid data acquisition and the

Modified Apelblat Model for thermodynamic correlation.
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Physicochemical Profile & Solubility Prediction
Understanding the molecular structure is the first step in solvent selection. 2-Methoxy-4,5-
dimethylaniline features a benzene ring substituted with:

Amino group (–NH

): H-bond donor/acceptor; enhances solubility in polar protic solvents (Alcohols).

Methoxy group (–OCH

): H-bond acceptor; increases polarity relative to xylene but maintains lipophilicity.

Two Methyl groups (–CH

): Hydrophobic; enhances solubility in non-polar/aprotic solvents (Toluene, Ethyl Acetate).

Estimated Properties:

LogP (Octanol-Water): ~1.9 – 2.3 (Predicted based on fragment contribution: Aniline 0.9 +

2xMe 1.0).

Solubility Behavior:

High Solubility: Ethanol, Methanol, Acetone, DMF, DMSO.[4]

Moderate Solubility: Ethyl Acetate, Toluene.[4][5]

Low Solubility: Water (Hydrophobic alkyl/aryl dominance).

Experimental Protocol: Dynamic Laser Monitoring
For high-precision solubility determination without the long equilibration times of the shake-flask

method, the Dynamic Laser Monitoring (DLM) technique is the industry standard.

Principle
The DLM method detects the "disappearance point" of solid particles in a solvent mixture as

temperature increases. A laser beam passes through the suspension; when the last crystal
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dissolves, the laser transmittance (

) maximizes and stabilizes.
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Caption: Schematic of the Dynamic Laser Monitoring system for solubility determination.

Step-by-Step Methodology
Preparation: Accurately weigh solvent (

) into a jacketed glass vessel (approx. 50 mL).

Solute Addition: Add a known mass of 2-Methoxy-4,5-dimethylaniline (

) to create a suspension.

Agitation: Stir continuously at 400 rpm to ensure homogeneity.

Temperature Ramp: Slowly increase the temperature (0.2 K/min) using a programmable

thermostat.

Detection: Monitor the laser transmittance intensity.

Suspension: Low transmittance (scattering).

Dissolution: Sharp rise in transmittance.
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Calculation: The temperature at the inflection point is recorded as the saturation temperature

(

) for the mole fraction

.

Repeat: Add more solute to the same vessel and repeat to generate a full curve (

vs.

).

Thermodynamic Modeling
Once experimental data is collected, it must be correlated to theoretical models to calculate

thermodynamic parameters (

).

The Modified Apelblat Equation
This is the most accurate semi-empirical model for correlating solubility of solids in liquids.

: Mole fraction solubility.[6]

: Absolute temperature (K).[5][6]

: Empirical parameters derived from non-linear regression.

Thermodynamic Parameters
From the Apelblat parameters, the dissolution enthalpy (

) and entropy (

) can be derived:

Where

is the gas constant (
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).

Data Presentation Template
Researchers should structure their final data outputs using the table below to ensure

compatibility with global databases.

Table 1: Experimental Mole Fraction Solubility (

) of 2-Methoxy-4,5-dimethylaniline (P = 0.1 MPa)

Solve
nt

278.1
5 K

288.1
5 K

298.1
5 K

308.1
5 K

318.1
5 K

Apelb
lat A

Apelb
lat B

Apelb
lat C

Metha

nol
Exp Exp Exp Exp Exp - - - >0.99

Ethan

ol
Exp Exp Exp Exp Exp - - - >0.99

Aceton

e
Exp Exp Exp Exp Exp - - - >0.99

Toluen

e
Exp Exp Exp Exp Exp - - - >0.99

Note: "Exp" denotes values to be determined via the protocol in Section 3.

Process Implications
Purification via Cooling Crystallization
The solubility of 2-Methoxy-4,5-dimethylaniline typically exhibits a positive deviation from

ideality in alcohols, meaning solubility increases sharply with temperature.

Strategy: Dissolve at near-boiling temperature in Ethanol/Water (80:20).

Yield: High recovery is expected upon cooling to 5°C due to the steep solubility curve.

Reaction Solvent Selection
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For nucleophilic substitution reactions (e.g., alkylation of the amine):

Recommended: Aprotic polar solvents like DMF or DMSO will maximize solubility and

reaction rate.

Avoid: Non-polar solvents (Hexane) where solubility is likely

mole fraction, leading to heterogeneous reaction conditions.
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Caption: Recommended purification workflow based on predicted solubility differentials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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